BE“GHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to 2-Cyclopropoxyacetic Acid
for Advanced Research

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Cyclopropoxyacetic acid
CAS No.: 246869-07-8
Cat. No.: B3050267
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Emerging Significance of 2-
Cyclopropoxyacetic Acid in Medicinal Chemistry

2-Cyclopropoxyacetic acid (CAS No. 246869-07-8) is a specialized carboxylic acid that is
gaining attention as a valuable building block in the design and synthesis of novel therapeutic
agents. Its unique structural combination of a cyclopropoxy moiety and an acetic acid group
offers medicinal chemists a versatile scaffold to explore new chemical space and optimize the
pharmacological properties of drug candidates. The cyclopropyl group, a bioisostere of larger
or more metabolically labile functionalities, is known to enhance metabolic stability, improve
potency, and fine-tune the conformational rigidity of molecules, thereby positively influencing
their interaction with biological targets.[1][2] This guide provides a comprehensive overview of
the commercial availability, chemical properties, synthesis, and potential applications of 2-
Cyclopropoxyacetic acid for professionals engaged in cutting-edge drug discovery and
development.
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Commercial Availability and Sourcing

2-Cyclopropoxyacetic acid is available from a select number of specialized chemical
suppliers. Researchers can procure this reagent in various quantities, typically ranging from
milligrams to grams, suitable for laboratory-scale synthesis and high-throughput screening.

Table 1: Prominent Commercial Suppliers of 2-Cyclopropoxyacetic Acid

. . Available
Supplier Product Code Purity .
Quantities
100mg, 250mg,
Fluorochem 10-F837641 95%
500mg, 1g
BLDpharm BD259533 >95% 100mg, 250mg, 1g, 59
o 100mg, 250mg,
CymitQuimica 10-F837641 95%

500mg, 1g

Note: Availability and product specifications are subject to change. It is recommended to
consult the suppliers' websites for the most current information.

Physicochemical and Safety Profile

A thorough understanding of the chemical properties and safety considerations is paramount
for the effective and safe handling of 2-Cyclopropoxyacetic acid in a laboratory setting.

Table 2: Physicochemical Properties of 2-Cyclopropoxyacetic Acid
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Property Value Source
CAS Number 246869-07-8 [3]
Molecular Formula CsHgO3 [4]
Molecular Weight 116.12 g/mol [31[4]
InChi Key KMWUDQCOBHVOGJ- 3]
UHFFFAOYSA-N

SMILES O=C(0)cociccl [4]
Storage Conditions Sealed in dry, 2-8°C [4]

Safety and Handling

While a comprehensive Safety Data Sheet (SDS) for 2-Cyclopropoxyacetic acid is not readily
available in the public domain, GHS hazard statements from suppliers indicate that the
compound should be handled with care.[4]

GHS Hazard Statements:

e H315: Causes skin irritation.

o H318: Causes serious eye damage.

o H335: May cause respiratory irritation.

Recommended Precautions:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Avoid inhalation of dust, fumes, gas, mist, or vapors.

Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.
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» Store in a tightly sealed container in a cool, dry place.

Synthesis of 2-Cyclopropoxyacetic Acid: A
Mechanistic Perspective

The synthesis of 2-Cyclopropoxyacetic acid can be approached through several established
organic chemistry methodologies. The most logical and widely applicable route is the
Williamson ether synthesis.[5][6][7] This reaction involves the nucleophilic substitution of a
haloacetic acid or its ester derivative by a cyclopropoxide anion.

Proposed Synthetic Pathway: Williamson Ether
Synthesis

The Williamson ether synthesis is a robust and versatile method for preparing ethers and, in
this case, an alkoxyacetic acid. The reaction proceeds via an SN2 mechanism.[5][7]
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Caption: Proposed Williamson ether synthesis of 2-Cyclopropoxyacetic acid.

Step-by-Step Experimental Protocol (Hypothetical)
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The following protocol is a generalized procedure based on the principles of the Williamson
ether synthesis and should be optimized for specific laboratory conditions.

Materials:

e Cyclopropanol

e Sodium hydride (NaH), 60% dispersion in mineral olil

e Anhydrous tetrahydrofuran (THF)

o Ethyl bromoacetate

e Lithium hydroxide (LiIOH)

e Water

o Methanol

« Hydrochloric acid (HCI), 1M

o Diethyl ether

e Magnesium sulfate (MgSOa4) or Sodium sulfate (NazS0Oa)

o Standard laboratory glassware for organic synthesis

Procedure:

e Formation of the Alkoxide:

o In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, suspend sodium hydride (1.1 equivalents) in
anhydrous THF.

o Cool the suspension to 0°C in an ice bath.

o Slowly add a solution of cyclopropanol (1.0 equivalent) in anhydrous THF via the dropping
funnel.
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o Allow the reaction mixture to stir at 0°C for 30 minutes, then warm to room temperature
and stir for an additional hour, or until hydrogen gas evolution ceases.

o Ether Formation:

o Cool the resulting cyclopropoxide solution back to 0°C.

o Add ethyl bromoacetate (1.05 equivalents) dropwise via the dropping funnel.

o Allow the reaction to warm to room temperature and stir overnight.

o Work-up and Purification of the Ester:

o Quench the reaction by the slow addition of water.

o Extract the aqueous layer with diethyl ether (3 x volume of THF).

o Combine the organic layers, wash with brine, dry over anhydrous MgSOa or Na=SO0a, filter,
and concentrate under reduced pressure.

o Purify the crude ethyl 2-cyclopropoxyacetate by column chromatography on silica gel.

o Hydrolysis to the Carboxylic Acid:

o Dissolve the purified ester in a mixture of methanol and water.

o Add lithium hydroxide (2-3 equivalents) and stir the mixture at room temperature until the
reaction is complete (monitored by TLC).

o Remove the methanol under reduced pressure.

o Acidify the aqueous residue to pH 2-3 with 1M HCI.

o Extract the agueous layer with diethyl ether (3 x volume of water).

o Combine the organic layers, wash with brine, dry over anhydrous MgSOa or Na2SO0a, filter,
and concentrate under reduced pressure to yield 2-Cyclopropoxyacetic acid.
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Applications in Drug Discovery and Medicinal
Chemistry

The incorporation of a cyclopropyl moiety into a drug candidate can have several beneficial
effects on its pharmacokinetic and pharmacodynamic properties.[1][2][8][9][10] As a building
block, 2-Cyclopropoxyacetic acid allows for the introduction of this valuable group, along with
a carboxylic acid handle for further chemical modifications.
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Caption: The role of 2-Cyclopropoxyacetic acid in imparting favorable drug-like properties.

While specific examples of marketed drugs derived directly from 2-Cyclopropoxyacetic acid
are not yet prevalent, the broader class of alkoxyacetic acids has been explored in various
therapeutic areas, including as diuretics.[11] The cyclopropoxy group, in particular, is a well-
established motif in numerous approved drugs, where it often serves to block metabolic
deactivation or to orient the molecule for optimal binding to its target.[1] Researchers can
leverage 2-Cyclopropoxyacetic acid to:

e Synthesize novel ester and amide libraries: The carboxylic acid functionality provides a
convenient point for derivatization, enabling the rapid generation of compound libraries for
screening against a wide range of biological targets.
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o Develop bioisosteric replacements: The cyclopropoxy group can be used as a bioisostere for
other functionalities, such as larger alkyl groups or aromatic rings, to improve the drug-like
properties of a lead compound.

 Introduce conformational constraint: The rigid nature of the cyclopropyl ring can help to lock
a molecule into a bioactive conformation, leading to increased potency and selectivity.

Conclusion

2-Cyclopropoxyacetic acid represents a valuable and strategic building block for medicinal
chemists and drug discovery scientists. Its unique combination of a metabolically robust
cyclopropoxy group and a versatile carboxylic acid handle provides a powerful tool for the
design and synthesis of next-generation therapeutics. While the full potential of this reagent is
still being explored, its availability from commercial suppliers and the straightforward chemistry
for its incorporation into more complex molecules make it an attractive starting point for
innovative drug discovery programs. As the demand for novel chemical entities with improved
pharmacological profiles continues to grow, the utilization of specialized building blocks like 2-
Cyclopropoxyacetic acid is expected to play an increasingly important role in the
development of new medicines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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